1-(1,3-benzodioxol-5-ylmethyl)-4-(4-chlorobenzyl)piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-chlorophenyl)methyl]piperazine
• InChI: InChI=1S/C19H21ClN2O2/c20-17-4-1-15(2-5-17)12-21-7-9-22(10-8-21)13-16-3-6-18-19(11-16)24-14-23-18/h1-6,11H,7-10,12-14H2
• InChI Key: TUQOIZSCSKHURN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(4-chlorobenzyl)piperazine, commonly known as MBZP, is a psychoactive drug that belongs to the class of piperazine derivatives. It is a designer drug that has gained popularity in recent years due to its euphoric and stimulating effects. MBZP is a synthetic compound that is chemically similar to other piperazine derivatives such as BZP and TFMPP.

Scientific Research Applications

Metabolic Pathway Elucidation

Research on the compound Lu AA21004, a novel antidepressant, revealed its metabolic pathways involving cytochrome P450 enzymes in human liver microsomes. This study underscores the compound's biotransformation into several metabolites through oxidative processes, demonstrating its relevance in drug metabolism and pharmacokinetics studies (Hvenegaard et al., 2012).

Molecular Structure and Intermolecular Interactions

A study on closely related derivatives of 1-(1,3-benzodioxol-5-ylmethyl)-4-(halobenzoyl)piperazines highlighted their molecular structures and different intermolecular interactions. This research provides insights into the compound's structural chemistry and its implications for drug design (Mahesha et al., 2019).

Antimicrobial Activities

Derivatives of 1,2,4-triazole, synthesized from reactions involving 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-chlorobenzyl)piperazine, have shown antimicrobial properties. This application signifies the compound's potential in developing new antimicrobial agents (Bektaş et al., 2010).

Bacterial Biofilm and Enzyme Inhibition

Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have been synthesized, exhibiting potent bacterial biofilm inhibition and enzyme inhibitory activities. This research highlights the compound's application in combating bacterial infections and its potential in enzyme inhibition studies (Mekky & Sanad, 2020).

Cancer Cell Cytotoxicity

A series of 1-(4-substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine derivatives demonstrated significant cytotoxic activities against various cancer cell lines. This application underscores the compound's potential in cancer research and therapy (Yarim et al., 2012).

Central Pharmacological Activity

Piperazine derivatives, including those related to this compound, have been studied for their central pharmacological activity, including antipsychotic, antidepressant, and anxiolytic applications. This research highlights the therapeutic potential of piperazine derivatives in treating central nervous system disorders (Brito et al., 2018).